3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole

• Molecular Formula: C54H36N2
• Molecular Weight: 712.9 g/mol
• IUPAC Name: 3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole
• InChI: InChI=1S/C54H36N2/c1-3-12-37(13-4-1)39-22-24-40(25-23-39)41-26-30-45(31-27-41)55-51-20-9-7-18-47(51)49-35-43(28-32-53(49)55)44-29-33-54-50(36-44)48-19-8-10-21-52(48)56(54)46-17-11-16-42(34-46)38-14-5-2-6-15-38/h1-36H
• InChI Key: UKNGBAZRWOYJOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)N4C5=C(C=C(C=C5)C6=CC7=C(C=C6)N(C8=CC=CC=C87)C9=CC=CC(=C9)C1=CC=CC=C1)C1=CC=CC=C14

Description

3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole is a complex organic compound that belongs to the family of carbazole derivatives. Carbazole derivatives are known for their significant photochemical and thermal stability, as well as their excellent hole-transport ability .

Preparation Methods

The synthesis of 3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole typically involves a multi-step process. One common method is the Buchwald-Hartwig coupling reaction, which is a palladium-catalyzed C-N bond formation reaction. This method is preferred due to its efficiency and the high purity of the final product .

• Synthetic Route

  Step 1: Preparation of the carbazole derivative by reacting carbazole with a halogenated aromatic compound in the presence of a palladium catalyst and a suitable base.

  Step 2: Coupling of the prepared carbazole derivative with another aromatic compound using the Buchwald-Hartwig coupling reaction.

  Step 3: Purification of the final product through column chromatography.

• Industrial Production

  • The industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole undergoes various chemical reactions, including:

• Oxidation

  • Common reagents: Potassium permanganate (KMnO4), Chromium trioxide (CrO3).
  • Conditions: Typically carried out in acidic or neutral conditions.
  • Major products: Oxidized carbazole derivatives.

• Reduction

  • Common reagents: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4).
  • Conditions: Usually performed in anhydrous conditions.
  • Major products: Reduced carbazole derivatives.

• Substitution

  • Common reagents: Halogenated compounds, nucleophiles.
  • Conditions: Often carried out in the presence of a catalyst.
  • Major products: Substituted carbazole derivatives .

Scientific Research Applications

3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole has a wide range of applications in scientific research:

• Chemistry

  • Used as a building block for the synthesis of more complex organic molecules.
  • Employed in the study of photochemical and thermal stability of organic compounds .

• Biology

  • Investigated for its potential use in biological imaging due to its fluorescent properties.

• Medicine

  • Explored for its potential therapeutic applications, particularly in the development of new drugs with improved stability and efficacy.

• Industry

  • Widely used in the production of OLEDs and other optoelectronic devices due to its excellent hole-transport ability and stability .

Mechanism of Action

The mechanism of action of 3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole involves its interaction with molecular targets and pathways:

• Molecular Targets

  • The compound interacts with electron transport layers in OLEDs, enhancing electron injection and transport capabilities .

• Pathways Involved

  • It participates in the formation of excitons, which are responsible for the emission of light in OLEDs.
  • The high triplet energy level and thermal stability of the compound contribute to the efficiency and longevity of the devices .

Comparison with Similar Compounds

3-[9-(3-phenylphenyl)carbazol-3-yl]-9-[4-(4-phenylphenyl)phenyl]carbazole can be compared with other similar compounds, such as:

• 4,4’-Bis(9-carbazolyl)-1,1’-biphenyl (CBP)

  • Similarities: Both compounds are used in OLEDs and have excellent hole-transport abilities.
  • Differences: this compound has a more complex structure, which may contribute to its unique properties .

• 1,3,5-Tris(3-(carbazol-9-yl)phenyl)benzene (TCPB)

  • Similarities: Both compounds are used as host materials in OLEDs.
  • Differences: TCPB has a different core structure, which affects its photophysical properties .

By understanding the unique properties and applications of this compound, researchers can continue to explore its potential in various fields and develop new technologies based on this versatile compound.